Cas no 2155840-87-0 (rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine)

• Product Name: rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine
• CAS No: 2155840-87-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6361972
• PubChem ID: 28159006
• Update Time: 2025-09-20

rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine
• 2155840-87-0
• EN300-1428777

• Inchi： 1S/C13H19NO/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14/h2,4,6,8,11,13H,3,5,7,9,14H2,1H3/t11-,13-/m1/s1
• InChI Key： PIGQDOZIAWUYHV-DGCLKSJQSA-N
• SMILES： O(C1C=CC=CC=1C)[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine

Professional Introduction to rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine and CAS No. 2155840-87-0

rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine is a meticulously crafted chiral amine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2155840-87-0, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular framework, featuring a cyclohexane ring substituted with a phenoxy group and an amine functionality, makes it a versatile building block for drug discovery and development.

The stereochemistry of rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine is of paramount importance, as the (1R,2R) configuration dictates its interaction with biological targets. The presence of the (1R,2R) configuration ensures optimal binding affinity and selectivity, which are essential for the efficacy and safety of pharmaceutical agents. Recent advancements in computational chemistry have enabled researchers to predict and simulate the behavior of such chiral compounds with remarkable precision, facilitating the design of more effective drug candidates.

In the realm of medicinal chemistry, rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine has been employed in the development of novel therapeutic agents targeting various diseases. For instance, its structural motif has been incorporated into molecules designed to modulate neurotransmitter receptors, offering potential treatments for neurological disorders. The phenoxy group provides a hydrophilic anchor that enhances solubility, while the cyclohexane ring contributes to steric stability and binding interactions.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are pivotal in oncology research. By leveraging the chiral center at the amine position, researchers have been able to develop highly selective inhibitors that exhibit reduced off-target effects. The (1R,2R) configuration ensures that these inhibitors bind tightly to their intended targets, thereby maximizing therapeutic efficacy.

The role of rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine extends beyond kinase inhibition; it has also been explored in the development of anti-inflammatory agents. The amine functionality serves as a key pharmacophore, enabling interactions with inflammatory pathways. Preliminary studies suggest that derivatives of this compound may offer novel mechanisms of action for treating chronic inflammatory conditions.

The synthesis of rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include asymmetric reduction and nucleophilic substitution reactions, which are carefully optimized to achieve high enantiomeric purity. These synthetic strategies not only underscore the compound's complexity but also demonstrate the advancements in synthetic methodologies that have enabled its production on an industrial scale.

The pharmacokinetic profile of rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine is another critical aspect that has been extensively studied. Its metabolic stability and biodistribution are influenced by both its structural features and stereochemistry. Advanced metabolic profiling techniques have been employed to elucidate how the body processes this compound, providing valuable insights for optimizing drug formulations.

In conclusion, rac-(1R,2R)-2-(2-methylphenoxy)cyclohexan-1-amine stands as a testament to the progress made in medicinal chemistry and drug discovery. Its unique properties make it a valuable tool for developing innovative therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow even further.